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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

These application notes provide a comprehensive guide for the utilization of aerosol

Codlemone dispensers in research plots for the study and management of the codling moth,

Cydia pomonella. The following protocols and data are intended to assist in the design and

execution of effective mating disruption experiments.

Introduction
Codlemone, the primary component of the codling moth sex pheromone, ((E,E)-8,10-

dodecadien-1-ol), is a critical tool for integrated pest management (IPM).[1][2][3] Aerosol

dispensers offer a low-labor method for deploying this semiochemical over large areas,

creating a pheromone-saturated environment that disrupts the ability of male moths to locate

females for mating.[3][4][5] This technique, known as mating disruption, relies on the principle

of "false-plume following" or "competitive attraction," where the synthetic pheromone plumes

from dispensers compete with the natural plumes emitted by female moths.[1][3][6]

Aerosol dispensers release timed puffs of Codlemone, creating extensive plumes that can

travel long distances downwind.[3] Research has shown that these dispensers can be as

effective as traditional hand-applied passive dispensers, with the significant advantage of

reduced labor costs.[1][2] However, their efficacy in smaller, more heterogeneous research

plots requires careful consideration of dispenser density, placement, and operational

parameters.
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Quantitative Data Summary
The following tables summarize key quantitative data from various research studies on the

application of aerosol Codlemone dispensers for codling moth mating disruption.

Table 1: Efficacy of Aerosol Dispensers at Various Densities

Dispenser Density
(units/ha)

Mating Disruption Efficacy
(% reduction in male moth
capture)

Reference

2.5 83% [4]

5 >90% [1][2]

>5 >90% [1]

7.5 >90% [2]

Table 2: Optimization of Aerosol Dispenser Emission Parameters

Parameter Variation
Outcome on Mating
Disruption

Reference

Pheromone

Concentration

50% reduction (3.5

mg/emission)

Equal to standard

formulation (7

mg/emission)

[4][7]

Dispenser Operation

Period
3 and 6 hours

Similar to standard

12-hour period
[7]

Emission Frequency
30 and 60-minute

intervals

Similar to standard

15-minute interval
[7]

Experimental Protocols
Experimental Design for Efficacy Trials
This protocol outlines a randomized complete block design to assess the efficacy of different

aerosol Codlemone dispenser application rates.
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Objective: To determine the optimal dispenser density for effective mating disruption in a

research plot setting.

Materials:

Aerosol Codlemone dispensers (e.g., Isomate® CM MIST, Checkmate® Puffer®)

Pheromone-baited traps (with high-load codlemone lures, e.g., CM DA-Combo lure)[6][8]

Sticky trap liners

Flagging tape for marking plots and trap locations

GPS unit for precise location mapping

Procedure:

Site Selection: Choose a research orchard with a known history of codling moth infestation.

The minimum recommended size for mating disruption trials is 10 acres to minimize edge

effects.[8][9]

Plot Design:

Establish multiple research plots of a standardized size (e.g., 1-5 acres).

Include a non-treated control plot to serve as a baseline for codling moth population

pressure.

Arrange the plots in a randomized complete block design to account for potential

environmental gradients.

Ensure adequate buffer zones between plots to prevent pheromone drift between

treatments.

Dispenser Deployment:

In each treatment plot, deploy aerosol dispensers at the desired densities (e.g., 2.5

units/ha, 5 units/ha).
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Place dispensers in the upper third of the tree canopy for optimal pheromone dispersal.[8]

Follow the manufacturer's instructions for dispenser activation and programming of

emission intervals.

Monitoring:

Deploy pheromone-baited traps within each plot, including the control. A typical density is

1-2 traps per acre.

Place traps at a standardized height within the tree canopy.

Check traps weekly, record the number of captured male codling moths, and replace sticky

liners as needed.

Data Analysis:

Calculate the average number of moths captured per trap per week for each treatment

and the control.

Determine the percent mating disruption for each treatment using the following formula: %

Disruption = [1 - (moths in treated plot / moths in control plot)] * 100

Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a means

separation test like Tukey's HSD) to determine significant differences between treatments.

Protocol for Assessing Fruit Injury
Objective: To evaluate the effectiveness of aerosol Codlemone dispensers in preventing fruit

damage by codling moth larvae.

Procedure:

At the end of the growing season, randomly select a predetermined number of trees from the

center of each research plot.

From each selected tree, randomly sample a set number of fruits (e.g., 100 fruits) from

different parts of the canopy.
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Carefully inspect each fruit for signs of codling moth larval entry holes or internal damage.

Calculate the percentage of fruit injury for each plot.

Statistically compare the fruit injury levels between the different dispenser treatments and the

control plot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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